4-Ethyl-5-(pyridin-2-yl)-1,3-oxazol-2(3H)-one

• CAS RN: 110124-54-4
• Molecular Formula: C10H10N2O2
• Molecular Weight: 190.20 g/mol
• IUPAC Name: 4-ethyl-5-pyridin-2-yl-3H-1,3-oxazol-2-one
• InChI: InChI=1S/C10H10N2O2/c1-2-7-9(14-10(13)12-7)8-5-3-4-6-11-8/h3-6H,2H2,1H3,(H,12,13)
• InChI Key: LVFUXZYZJWARAG-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(OC(=O)N1)C2=CC=CC=N2

Description

4-Ethyl-5-(pyridin-2-yl)-1,3-oxazol-2(3H)-one is a useful research compound. Its molecular formula is C10H10N2O2 and its molecular weight is 190.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Potassium cyanate (35.4 g, 0.44 mol) was added to a solution of 2-hydroxy-1-(2-pyridyl)butan-1-one (31 g, 0.15 mol) in 250 ml of 2N HCl diluted with 300 ml of water. After 1 hour the acidity was adjusted (pH=1) with concentrated hydrochloric acid and then allowed to stir overnight. The mixture was made basic by addition of aqueous sodium bicarbonate. The resulting gummy precipitate was chromatographed on silca gel and recrystallized twice from 50% aqueous ethanol to give the title compound, m.p. 196°-197° C. (dec.).